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Abstract
MW-150 (also known as MW01-18-150SRM) is a novel, orally active, and central nervous

system (CNS) penetrant small molecule that selectively inhibits the p38α mitogen-activated

protein kinase (MAPK). Dysregulation of the p38α MAPK signaling pathway is a key

component in the neuroinflammatory processes that drive the pathogenesis of various

neurologic disorders, including Alzheimer's disease (AD) and traumatic brain injury (TBI). By

attenuating the production of pro-inflammatory cytokines and modulating downstream cellular

processes, MW-150 demonstrates significant therapeutic potential in preclinical models. This

technical guide provides an in-depth overview of MW-150, including its mechanism of action,

quantitative efficacy data, detailed experimental protocols, and key signaling and experimental

workflow diagrams to support further research and development.

Introduction
Neuroinflammation, characterized by the activation of glial cells and the subsequent release of

inflammatory mediators, is a critical factor in the onset and progression of a wide range of

debilitating neurologic disorders. The p38α MAPK signaling cascade has been identified as a

pivotal regulator of this inflammatory response. MW-150 is a potent and selective inhibitor of

p38α MAPK, offering a targeted therapeutic approach to mitigate neuroinflammation and its

detrimental consequences on neuronal function and survival.[1][2][3] Preclinical studies have
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shown that MW-150 can cross the blood-brain barrier and exert neuroprotective effects, making

it a promising candidate for clinical development.[4]

Mechanism of Action
MW-150 exerts its therapeutic effects by specifically targeting and inhibiting the activity of p38α

MAPK.[1][5] This kinase is a central node in a signaling cascade that is activated by various

cellular stressors and inflammatory stimuli, such as amyloid-β oligomers, glutamate, and pro-

inflammatory cytokines like interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α).[3][4]

[6]

Upon activation, p38α MAPK phosphorylates and activates a range of downstream substrates,

including other kinases like MAPK-activated protein kinase 2 (MK2) and transcription factors.[4]

[6] This leads to the increased production and release of pro-inflammatory cytokines,

contributing to a cycle of neuroinflammation and neuronal damage.[4][6] MW-150, by inhibiting

p38α MAPK, effectively disrupts this cascade, leading to a reduction in the production of key

inflammatory mediators and a downstream attenuation of neurotoxic processes.[1][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3025696?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025696?utm_src=pdf-custom-synthesis
https://www.alzdiscovery.org/research-and-grants/portfolio-details/4088
https://www.researchgate.net/figure/Signalling-pathways-leading-to-the-activation-of-p38-MAPK-in-neurons-a-Inflammatory_fig1_229083442
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2020.570586/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3389708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3389708/
https://www.ahajournals.org/doi/10.1161/01.STR.30.12.2752
https://pmc.ncbi.nlm.nih.gov/articles/PMC3377763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3377763/
https://www.benchchem.com/product/b3025696#the-therapeutic-potential-of-mw-150-in-neurologic-disorders
https://www.benchchem.com/product/b3025696#the-therapeutic-potential-of-mw-150-in-neurologic-disorders
https://www.benchchem.com/product/b3025696#the-therapeutic-potential-of-mw-150-in-neurologic-disorders
https://www.benchchem.com/product/b3025696#the-therapeutic-potential-of-mw-150-in-neurologic-disorders
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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